Cas no 2227953-62-8 ((2R)-4-(2-methylcyclopropyl)butan-2-ol)

• Product Name: (2R)-4-(2-methylcyclopropyl)butan-2-ol
• CAS No: 2227953-62-8
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 6455848
• PubChem ID: 165694948
• Update Time: 2025-10-18

(2R)-4-(2-methylcyclopropyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-methylcyclopropyl)butan-2-ol
• EN300-1745722
• 2227953-62-8

• Inchi： 1S/C8H16O/c1-6-5-8(6)4-3-7(2)9/h6-9H,3-5H2,1-2H3/t6?,7-,8?/m1/s1
• InChI Key： SLVORXRDKZGNDN-ZUEIMRROSA-N
• SMILES： O[C@H](C)CCC1CC1C

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-(2-methylcyclopropyl)butan-2-ol

Comprehensive Overview of (2R)-4-(2-methylcyclopropyl)butan-2-ol (CAS No. 2227953-62-8): Properties, Applications, and Industry Insights

The chemical compound (2R)-4-(2-methylcyclopropyl)butan-2-ol (CAS No. 2227953-62-8) is a chiral alcohol with a unique structural framework, combining a methylcyclopropyl group with a butanol backbone. Its stereospecific configuration, denoted by the (2R) descriptor, plays a critical role in its reactivity and potential applications across pharmaceuticals, agrochemicals, and specialty materials. As interest in chiral building blocks and stereoselective synthesis grows, this compound has garnered attention for its versatility in asymmetric catalysis and drug development.

Recent advancements in green chemistry and sustainable synthesis have spurred demand for efficient routes to produce (2R)-4-(2-methylcyclopropyl)butan-2-ol. Researchers are exploring biocatalytic methods and flow chemistry to optimize its production, aligning with the industry's shift toward low-waste processes. The compound's cyclopropyl motif is particularly noteworthy, as it often enhances metabolic stability in bioactive molecules—a hot topic in medicinal chemistry forums and AI-driven drug discovery platforms.

From an analytical perspective, CAS No. 2227953-62-8 requires precise characterization techniques such as chiral HPLC and NMR spectroscopy to confirm enantiomeric purity. This aligns with frequent search queries like "how to analyze chiral compounds" or "cyclopropyl derivatives in drug design." The compound's boiling point, solubility, and stability under various pH conditions are also key data points for formulators, often discussed in pharmaceutical excipient research.

In the flavor and fragrance industry, derivatives of (2R)-4-(2-methylcyclopropyl)butan-2-ol are investigated for their potential as scent modifiers or natural product analogs. Its structural similarity to terpenoids makes it a candidate for sustainable aroma chemicals, a trending topic in cosmetic science communities. Regulatory compliance, including REACH and FDA guidelines, further underscores the need for rigorous documentation of its safety profile—a frequent concern among industrial users.

Looking ahead, the integration of machine learning in molecular property prediction could accelerate the adoption of CAS No. 2227953-62-8 in novel applications. Searches for "chiral alcohols in catalysis" or "cyclopropyl effects on bioavailability" reflect growing interdisciplinary interest. With its balanced lipophilicity and stereochemical precision, this compound exemplifies the convergence of traditional organic synthesis and cutting-edge material science.